Nitrosonium hexafluorophosphate

Specification

• CAS No.: 16921-91-8
• Molecular Formula: F6NOP
• Molecular Weight: 174.97 g/mol
• IUPAC Name: azanylidyneoxidanium;hexafluorophosphate
• Standard InChI: InChI=1S/F6P.NO/c1-7(2,3,4,5)6;1-2/q-1;+1
• Standard InChI Key: SAKPNYRUBHJGAR-UHFFFAOYSA-N
• SMILES: N#[O+].F[P-](F)(F)(F)(F)F
• Canonical SMILES: N#[O+].F[P-](F)(F)(F)(F)F

Introduction

Chemical Identity and Structure

Nitrosonium hexafluorophosphate is an ionic compound with the molecular formula NOPF₆ or F₆NOP. The chemical structure consists of a nitrosonium cation (NO⁺) paired with a hexafluorophosphate anion (PF₆⁻). The nitrosonium ion is derived from nitric oxide (NO) that has lost one electron, resulting in a positively charged species with strong electrophilic properties.

Table 1: Chemical Identity of Nitrosonium Hexafluorophosphate

Parameter	Information
Common Name	Nitrosonium hexafluorophosphate
CAS Number	16921-91-8
Molecular Formula	F₆NOP or NOPF₆
Molecular Weight	174.97 g/mol
IUPAC Name	Azanylidyneoxidanium hexafluorophosphate
SMILES Notation	N#[O+].FP-(F)(F)(F)F
InChI Key	SAKPNYRUBHJGAR-UHFFFAOYSA-N
EINECS Number	240-980-9

The compound also appears in the literature under several synonyms, including nitrosyl hexafluorophosphate, nitrilooxonium hexafluorophosphate, and azanylidyneoxidanium hexafluorophosphate.

Physical Properties

Nitrosonium hexafluorophosphate typically exists as a white or colorless crystalline solid at room temperature. It is characterized by its moisture sensitivity and specific solubility profile, being soluble in acetonitrile but decomposing in water.

Table 2: Physical Properties of Nitrosonium Hexafluorophosphate

Property	Value
Physical Form	White or colorless crystalline solid
Odor	Odorless
Solubility	Soluble in acetonitrile; decomposes in water
Sensitivity	Moisture sensitive
Melting Point	Not definitively established
Boiling Point	Not definitively established
Density	Not definitively established
Specific Gravity	Not definitively established
Flash Point	Not definitively established

The compound's sensitivity to moisture necessitates careful handling and storage under appropriate conditions to maintain its chemical integrity.

Chemical Properties

Nitrosonium hexafluorophosphate possesses significant chemical reactivity, primarily attributed to the electrophilic nature of the nitrosonium cation (NO⁺). This reactivity makes it valuable in various chemical transformations.

Reactivity Profile

The nitrosonium ion acts as a powerful oxidizing agent and can abstract electrons or hydride ions from suitable substrates. In organic chemistry, it can abstract hydrogen from hydrocarbons to generate carbocations, facilitating various synthetic transformations. The compound readily decomposes in the presence of water, releasing nitrogen oxides and hydrogen fluoride, which contributes to its corrosive properties.

Stability Considerations

Nitrosonium hexafluorophosphate exhibits sensitivity to moisture and should be stored under dry conditions. The compound is stable at ambient temperatures when properly stored, but it can decompose upon exposure to water or elevated temperatures, producing potentially hazardous decomposition products including nitrogen oxides, hydrogen fluoride, and phosphorous oxides.

Applications

Polymerization Initiator

One of the most significant applications of nitrosonium hexafluorophosphate is as an initiator in polymerization reactions. It effectively initiates the polymerization of 1,2-epoxides such as styrene oxide, cyclohexene oxide, and 1,2-epoxybutane. Additionally, it has been demonstrated to initiate the polymerization of other monomers including styrene, n-butyl vinyl ether, and tetrahydrofuran.

The mechanism of action in polymerization involves the generation of cationic species that trigger the chain reaction leading to polymer formation. This cationic polymerization process is particularly valuable for producing polymers with specific properties and architectures.

Organic Synthesis

In organic synthesis, nitrosonium hexafluorophosphate serves as a valuable reagent for various transformations. A notable application is in electrophilic nitration of alkanes. Research has demonstrated its effectiveness in nitrating alkanes such as methane, ethane, propane, n-butane, isobutane, neopentane, and cyclohexane through direct electrophilic insertion of NO₂⁺ into C-H and C-C σ-bonds.

Another significant application is in the preparation of carbocations from hydrocarbons via hydrogen abstraction. This reaction is particularly valuable in preparative carbocation chemistry, enabling access to reactive intermediates that can undergo further transformations.

Metal Complex Chemistry

Nitrosonium hexafluorophosphate has been utilized in coordination chemistry for the synthesis of metal nitrosyl complexes. For instance, it has been employed in the synthesis of iron nitrosyl complexes, where it serves both as an oxidizing agent and a source of the nitrosonium (NO⁺) ligand.

In a specific example, nitrosonium hexafluorophosphate was used to oxidize [TPBFeN₂] (where TPB is a specific ligand) and simultaneously introduce the NO⁺ ligand, resulting in the formation of a linear iron nitrosyl complex. This approach facilitated the characterization of iron nitrosyl complexes across three oxidation states, providing valuable insights into the electronic structure and reactivity of these compounds.

Recent Research Findings

Recent research has expanded our understanding of nitrosonium hexafluorophosphate's applications and properties. In the field of coordination chemistry, significant work has been conducted on the synthesis and characterization of linear iron nitrosyl complexes using nitrosonium hexafluorophosphate. These studies have provided insights into the electronic structure and reactivity of iron nitrosyl species across different oxidation states.

In the field of electrochemistry, hexafluorophosphate salts, including nitrosonium hexafluorophosphate, have been investigated in the context of redox flow batteries. Research using neutron imaging approaches has enabled the quantification of spatial and temporal variations in species concentrations within operating redox flow batteries, providing valuable insights for the development of advanced energy storage systems.

Additionally, in medicinal chemistry, metal nitrosyl complexes, some of which can be synthesized using nitrosonium salts like nitrosonium hexafluorophosphate, have shown promise for treating cardiovascular conditions. Nitrosyl ruthenium compounds, for example, have demonstrated vasodilating properties and antioxidant characteristics in experimental models.